Cas no 313405-96-8 (N-(4-acetylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide)

• Product Name: N-(4-acetylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• CAS No: 313405-96-8
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 6016142
• PubChem ID: 815036
• Update Time: 2025-06-15

N-(4-acetylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• Benzamide, N-(4-acetylphenyl)-4-(2,5-dioxo-1-pyrrolidinyl)-
• AKOS000610892
• 313405-96-8
• UPCMLD0ENAT0513-3162:001
• F0327-0385
• BRD-K92255891-001-01-4
• Z27699500

• Inchi： 1S/C19H16N2O4/c1-12(22)13-2-6-15(7-3-13)20-19(25)14-4-8-16(9-5-14)21-17(23)10-11-18(21)24/h2-9H,10-11H2,1H3,(H,20,25)
• InChI Key： KLZRDSFCXRHJRK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)C1=CC=C(N2C(=O)CCC2=O)C=C1

Computed Properties

• Exact Mass: 336.11100700g/mol
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 552.5±35.0 °C(Predicted)
• pka: 12.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-acetylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

Comprehensive Overview of N-(4-acetylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS No. 313405-96-8)

N-(4-acetylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, with the CAS number 313405-96-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. Its acetylphenyl and dioxopyrrolidin moieties make it a valuable intermediate in synthetic chemistry, particularly in the design of targeted drug delivery systems.

The growing interest in N-(4-acetylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide is driven by its potential applications in cancer research and neurodegenerative disease studies. Researchers are exploring its ability to modulate specific biochemical pathways, which could lead to breakthroughs in treating conditions like Alzheimer's and Parkinson's diseases. The compound's benzamide backbone is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs, enhancing its relevance in modern pharmacology.

In the context of drug discovery, CAS 313405-96-8 is often highlighted for its high selectivity and low toxicity profile. These attributes make it an attractive candidate for further development. Recent studies have focused on its interaction with enzyme inhibitors and receptor modulators, which are critical in understanding its mechanism of action. The compound's synthetic versatility also allows for modifications that can optimize its pharmacokinetic properties.

Another area where N-(4-acetylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide shows promise is in personalized medicine. With the rise of precision healthcare, there is a growing demand for compounds that can be tailored to individual patient needs. This compound's ability to be functionalized makes it a strong contender for such applications. Additionally, its stability under various physiological conditions ensures consistent performance in in vitro and in vivo studies.

The pharmaceutical industry is increasingly focusing on sustainable synthesis methods, and CAS 313405-96-8 aligns well with this trend. Researchers are investigating eco-friendly approaches to its production, minimizing waste and energy consumption. This not only reduces environmental impact but also lowers production costs, making it more accessible for large-scale applications. The compound's green chemistry potential is a key factor in its growing popularity.

From a commercial perspective, the demand for N-(4-acetylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide is expected to rise, driven by its diverse applications. Suppliers and manufacturers are keen to ensure consistent quality and purity, as these factors directly impact its efficacy in research and development. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its specifications, ensuring compliance with industry standards.

In summary, N-(4-acetylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS No. 313405-96-8) is a compound of significant scientific and commercial interest. Its unique properties and broad applicability make it a focal point in drug development and biomedical research. As advancements in synthetic chemistry and molecular biology continue, this compound is poised to play an even greater role in addressing some of the most challenging health issues of our time.